Cas no 1806490-55-0 (3-Mercapto-4-nitro-5-(trifluoromethyl)pyridine)

• Product Name: 3-Mercapto-4-nitro-5-(trifluoromethyl)pyridine
• CAS No: 1806490-55-0
• MF: C₆H₃F₃N₂O₂S
• MW: 224.160430192947
• CID: 4907171
• Update Time: 2025-07-20

3-Mercapto-4-nitro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Mercapto-4-nitro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3F3N2O2S/c7-6(8,9)3-1-10-2-4(14)5(3)11(12)13/h1-2,14H
• InChI Key： GMJWKVMOJUSDBV-UHFFFAOYSA-N
• SMILES： SC1=CN=CC(C(F)(F)F)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• XLogP3: 1.7
• Topological Polar Surface Area: 59.7

Additional information on 3-Mercapto-4-nitro-5-(trifluoromethyl)pyridine

Introduction to 3-Mercapto-4-nitro-5-(trifluoromethyl)pyridine (CAS No. 1806490-55-0) and Its Applications in Modern Chemical Biology

3-Mercapto-4-nitro-5-(trifluoromethyl)pyridine, identified by the CAS number 1806490-55-0, is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of 3-mercapto-4-nitro-5-(trifluoromethyl)pyridine, including the presence of a thiol group, a nitro group, and a trifluoromethyl substituent, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The thiol group (–SH) in 3-mercapto-4-nitro-5-(trifluoromethyl)pyridine is particularly noteworthy, as it serves as a versatile functional handle for further chemical modifications. Thiols are well-known for their ability to participate in various biochemical reactions, including disulfide bond formation, which is crucial in protein structure and function. Additionally, the nitro group (–NO₂) introduces a strong electron-withdrawing effect, influencing the electronic properties of the molecule and potentially enhancing its binding affinity to biological targets. The trifluoromethyl group (–CF₃), on the other hand, is a common pharmacophore that improves metabolic stability, lipophilicity, and binding interactions with biological receptors.

In recent years, 3-mercapto-4-nitro-5-(trifluoromethyl)pyridine has been explored as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural motifs make it an attractive scaffold for designing compounds with potential therapeutic applications. For instance, researchers have utilized this compound to develop inhibitors targeting various enzymatic pathways involved in inflammation, cancer, and infectious diseases. The combination of the thiol group and the electron-withdrawing nitro group allows for precise tuning of molecular interactions, enabling the creation of highly specific ligands for biological receptors.

One of the most compelling aspects of 3-mercapto-4-nitro-5-(trifluoromethyl)pyridine is its role in developing small-molecule probes for biochemical studies. The thiol moiety can be selectively modified using various reagents, such as maleimides or iodoacetic acid derivatives, to study protein-protein interactions or enzyme mechanisms. Furthermore, the presence of both nitro and trifluoromethyl groups provides opportunities for spectroscopic characterization, making it easier to track the compound’s behavior in biological systems using techniques like NMR spectroscopy or mass spectrometry.

Recent advancements in computational chemistry have also highlighted the importance of 3-mercapto-4-nitro-5-(trifluoromethyl)pyridine as a building block for drug discovery. Molecular modeling studies have demonstrated that this compound can effectively interact with target proteins through multiple binding modes, enhancing its potential as a lead compound in medicinal chemistry campaigns. By leveraging computational tools, researchers can optimize the structure of 3-mercapto-4-nitro-5-(trifluoromethyl)pyridine derivatives to improve their pharmacokinetic properties and therapeutic efficacy.

The pharmaceutical industry has shown particular interest in 3-mercapto-4-nitro-5-(trifluoromethyl)pyridine due to its versatility and potential therapeutic value. Several ongoing clinical trials are investigating derivatives of this compound as treatments for neurological disorders, autoimmune diseases, and oncological conditions. The ability to modify its structure while maintaining key functional groups allows for the development of compounds with tailored biological activities. For example, researchers are exploring analogs of 3-mercapto-4-nitro-5-(trifluoromethyl)pyridine that exhibit enhanced solubility or reduced toxicity, making them more suitable for human use.

From an academic perspective, 3-mercapto-4-nitro-5-(trifluoromethyl)pyridine serves as an excellent model system for studying reaction mechanisms and synthetic methodologies. Its complex architecture presents challenges and opportunities for chemists to develop new synthetic routes or improve existing ones. The compound’s reactivity with various electrophiles and nucleophiles has been thoroughly investigated, providing valuable insights into transition metal-catalyzed reactions and organic transformations.

The environmental impact of 3-Mercapto - 4-Nitro - 5 -(Trifluoromethyl) pyridine is also an area of growing interest. While it is not classified as a hazardous substance under current regulations, its persistence in aquatic environments could pose ecological risks if not handled properly. Researchers are exploring biodegradation pathways and environmental fate studies to ensure that its use does not contribute to pollution or ecological imbalance. Sustainable practices in synthesis and disposal are being emphasized to minimize any potential negative impacts.

In conclusion, 3-Mercapto - 4-Nitro - 5 -(Trifluoromethyl) pyridine (CAS No. 1806490 - 55 - 0) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications in drug development, biochemical studies, and computational modeling. As research continues to uncover new uses for this compound, 3-Mercapto - 4-Nitro - 5 -(Trifluoromethyl) pyridine is likely to remain at the forefront of innovation in medicinal chemistry and related fields.